Cas no 1805248-23-0 (Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805248-23-0
• MF: C₁₂H₁₁ClF₅NO₃
• MW: 347.665660142899
• CID: 4844716
• Update Time: 2025-11-06

Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H11ClF5NO3/c1-2-21-9(20)3-8-10(22-12(16,17)18)6(4-13)7(5-19-8)11(14)15/h5,11H,2-4H2,1H3
• InChI Key： FATMKDHEVPZGDX-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CN=C(CC(=O)OCC)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate

Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805248-23-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(chloromethyl)-5-()-3-()pyridine-2-acetate, identified by its CAS number 1805248-23-0, represents a significant compound in the realm of pharmaceutical chemistry. This ester serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. Its unique structural features, encompassing a pyridine core substituted with , , and groups, endow it with remarkable reactivity and functional diversity.

The compound's molecular architecture is meticulously designed to facilitate further chemical transformations, making it an invaluable building block in drug discovery programs. The presence of the moiety allows for nucleophilic substitution reactions, enabling the introduction of diverse functional groups such as amines and alcohols. This versatility is particularly advantageous in medicinal chemistry, where rapid and efficient diversification of molecular structures is essential for identifying lead compounds with optimal pharmacokinetic properties.

In recent years, Ethyl 4-(chloromethyl)-5-()-3-()pyridine-2-acetate has garnered attention for its role in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to construct analogs of known drugs with enhanced efficacy and reduced side effects. The group, a common pharmacophore in modern medicines, contributes to metabolic stability and lipophilicity, while the moiety often enhances binding affinity to biological targets. These attributes make the compound particularly relevant in the pursuit of next-generation treatments for conditions such as cancer, neurodegenerative diseases, and chronic inflammation.

The synthesis of Ethyl 4-(chloromethyl)-5-()-3-()pyridine-2-acetate involves a multi-step process that highlights the ingenuity of organic synthesis. Key steps typically include the condensation of appropriate precursors under controlled conditions to form the pyridine core, followed by selective functionalization at the 4-, 5-, and 3-positions. The introduction of the , , and groups requires precise control over reaction parameters to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed to achieve these transformations efficiently.

The growing interest in fluorinated compounds stems from their ability to modulate drug properties significantly. Fluoro substituents can alter solubility, permeability across biological membranes, and metabolic stability, all of which are critical factors in drug design. Ethyl 4-()-5-()-3-()pyridine-2-acetate exemplifies how strategic incorporation of fluorine atoms can enhance a molecule's pharmacological profile. Recent studies have demonstrated its utility in generating potent inhibitors of enzyme targets implicated in disease pathways. For example, derivatives of this compound have shown promising activity against kinases and proteases that play pivotal roles in cancer progression.

The pharmaceutical industry continues to explore innovative synthetic routes to optimize the production of Ethyl 4-()-5-()-3-()pyridine-2-acetate. Green chemistry principles are being increasingly adopted to minimize waste and energy consumption without compromising yield or quality. Catalytic methods that reduce reliance on stoichiometric reagents are particularly favored for their sustainability benefits. Additionally, computational modeling techniques are being integrated into synthetic planning to predict reaction outcomes with greater accuracy, thereby accelerating the discovery process.

In conclusion, Ethyl 4-(< strength chloromethyl strength >)-5-(< strength difluoromethyl strength >)-3-(< strength trifluoromethoxy strength >)pyridine-2-acetate (CAS No. 1805248-23-0) stands as a cornerstone intermediate in contemporary pharmaceutical synthesis. Its structural versatility and functional attributes make it indispensable for developing novel therapeutic agents targeting diverse disease indications. As research progresses, continued innovation in synthetic methodologies will further enhance its utility, reinforcing its significance in the ongoing quest for effective medicines.